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Compound of Interest

Compound Name: 2-Chloro-5-isocyanatopyridine

Cat. No.: B055593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. The information provided is based on publicly available safety

data sheets and general knowledge of isocyanate compounds. It is not a substitute for a

comprehensive risk assessment and adherence to all applicable local, state, and federal safety

regulations. Always consult the most current Safety Data Sheet (SDS) from your supplier

before handling this chemical.

Executive Summary
2-Chloro-5-isocyanatopyridine is a reactive chemical intermediate used in the synthesis of

various compounds, particularly in the pharmaceutical and agrochemical industries. As with all

isocyanates, it presents significant health hazards upon exposure. This guide provides a

detailed overview of the known safety and handling precautions for 2-Chloro-5-
isocyanatopyridine, including its hazard classifications, personal protective equipment (PPE)

recommendations, emergency procedures, and proper storage and disposal methods. The

information is intended to support researchers, scientists, and drug development professionals

in establishing safe laboratory practices when working with this compound.

Hazard Identification and Classification
2-Chloro-5-isocyanatopyridine is classified as a hazardous substance. The primary routes of

occupational exposure are inhalation and dermal contact. The Globally Harmonized System
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(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 1: GHS Classification for 2-Chloro-5-isocyanatopyridine

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1]

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[1]

Signal Word: Danger[1]

Hazard Pictograms:

GHS07: Exclamation Mark

GHS08: Health Hazard

Toxicological Information
Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) values for 2-Chloro-5-isocyanatopyridine, are not readily available in

the public domain. The hazard classifications are based on the known properties of

isocyanates and available data for this specific compound.
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Isocyanates as a class are potent respiratory and dermal sensitizers.[1] Initial exposure may

cause irritation, but subsequent exposures, even at very low concentrations, can trigger a

severe allergic reaction in sensitized individuals. Symptoms of an allergic reaction can include

rash, itching, swelling, difficulty breathing, chest tightness, and other asthma-like symptoms.[1]

These reactions can be delayed and may occur several hours after exposure.

Physical and Chemical Properties
A summary of the available physical and chemical properties of 2-Chloro-5-
isocyanatopyridine is provided below.

Table 2: Physical and Chemical Properties of 2-Chloro-5-isocyanatopyridine

Property Value

CAS Number 125117-96-6[1]

Molecular Formula C₆H₃ClN₂O[2]

Molecular Weight 154.55 g/mol [2]

Appearance Solid[2]

Purity ≥95% - 97% (typical)[1][2]

Storage Temperature 2-8°C (refrigerated)[3]

Boiling Point No data available

Melting Point No data available

Solubility

Reacts with water. Solubility in organic solvents

is not specified, but likely soluble in aprotic

solvents.

Vapor Pressure No data available

Experimental Protocols for Safety Assessment
Detailed experimental protocols for the toxicological or safety assessment of 2-Chloro-5-
isocyanatopyridine are not publicly available. However, standardized test guidelines from the
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Organisation for Economic Co-operation and Development (OECD) are internationally

recognized for assessing the safety of chemicals.[4][5] Should a safety assessment be

required, the following OECD guidelines would be relevant:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method)[5]

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro Skin Irritation)

Eye Irritation/Corrosion: OECD Test Guideline 492 (Reconstructed human Cornea-like

Epithelium test method)

Skin Sensitization: OECD Test Guideline 497 (Defined Approaches on Skin Sensitisation)[6]

Repeated Dose Toxicity: OECD Test Guideline 407 (Repeated Dose 28-day Oral Toxicity

Study in Rodents)[7]

The execution of these tests should only be performed by trained professionals in a facility

equipped for toxicological studies.

Safe Handling and Personal Protective Equipment
(PPE)
Due to the hazardous nature of 2-Chloro-5-isocyanatopyridine, strict adherence to safety

protocols is mandatory.

Engineering Controls
Fume Hood: All work with 2-Chloro-5-isocyanatopyridine, including weighing and

transferring, must be conducted in a certified chemical fume hood with good ventilation to

minimize inhalation exposure.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent skin and eye contact, and respiratory

exposure. The following diagram illustrates a recommended PPE selection workflow.

Figure 1: PPE Selection Workflow for 2-Chloro-5-isocyanatopyridine

Handling 2-Chloro-5-isocyanatopyridine

Work in a certified
chemical fume hood?

Eye Protection:
Wear chemical safety goggles and a face shield.

Yes

Hand Protection:
Wear nitrile or butyl rubber gloves (double-gloving recommended).

Check for breakthrough times.

Body Protection:
Wear a flame-retardant lab coat.

Ensure full coverage of arms and legs.

Respiratory Protection:
Use a NIOSH-approved respirator with an organic vapor cartridge

if fume hood is not available or as a precaution.

Proceed with work

Click to download full resolution via product page
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Caption: PPE selection workflow for handling 2-Chloro-5-isocyanatopyridine.

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure. The following diagram outlines the first aid

procedures.

Figure 2: First Aid Procedures for 2-Chloro-5-isocyanatopyridine Exposure

Exposure Occurs

Inhalation:
Move to fresh air immediately.

If not breathing, give artificial respiration.
Seek immediate medical attention.

Skin Contact:
Immediately remove contaminated clothing.

Wash skin with soap and plenty of water for at least 15 minutes.
Seek medical attention.

Eye Contact:
Rinse immediately with plenty of water for at least 15 minutes,

 lifting upper and lower eyelids.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid measures for exposure to 2-Chloro-5-isocyanatopyridine.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and

eye/face protection.

Containment: For solid spills, carefully sweep up the material to avoid generating dust. Place

into a suitable, labeled container for disposal.
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Decontamination: Decontaminate the spill area with a suitable isocyanate neutralizing

solution (e.g., a mixture of water, ammonia, and detergent).

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local

regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: In a fire, hazardous decomposition products may be released, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep refrigerated as recommended (2-8°C).[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, alcohols, and amines.

The material is sensitive to moisture and should be stored under an inert atmosphere if

possible.

Disposal
Waste from this product is classified as hazardous.[1]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Do not allow the material to enter drains or waterways.
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Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Logical Workflow for Handling and Experiments
The following diagram provides a logical workflow for safely conducting experiments with 2-
Chloro-5-isocyanatopyridine.
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Figure 3: Safe Experimental Workflow

Plan Experiment

Conduct Risk Assessment
(Review SDS, identify hazards)

Implement Controls
(Fume hood, PPE, emergency prep)

Perform Experiment
(Handle with care, monitor for issues)

Decontaminate Work Area and Equipment

Dispose of Waste Properly
(Segregate and label hazardous waste)

Document Experiment and Observations

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for safely handling 2-Chloro-5-isocyanatopyridine.
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Conclusion
2-Chloro-5-isocyanatopyridine is a valuable chemical intermediate that requires careful and

informed handling due to its significant health hazards. By understanding its toxicological

properties, implementing appropriate engineering controls, consistently using the correct PPE,

and being prepared for emergencies, researchers and scientists can mitigate the risks

associated with its use. Adherence to the guidelines outlined in this document and the product's

specific SDS is paramount for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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